Cas no 1710674-56-8 (2-(4-Benzyl-2,3-dioxo-3,4-dihydropyrazin-1(2H)-yl)acetic acid)

• Product Name: 2-(4-Benzyl-2,3-dioxo-3,4-dihydropyrazin-1(2H)-yl)acetic acid
• CAS No: 1710674-56-8
• MF: C₁₃H₁₂N₂O₄
• MW: 260.245383262634
• CID: 5058389
• Update Time: 2025-05-20

2-(4-Benzyl-2,3-dioxo-3,4-dihydropyrazin-1(2H)-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(4-Benzyl-2,3-dioxo-3,4-dihydropyrazin-1(2H)-yl)acetic acid
• 2-(4-benzyl-2,3-dioxopyrazin-1-yl)acetic acid
• (4-Benzyl-2,3-dioxo-3,4-dihydro-2H-pyrazin-1-yl)-acetic acid

• Inchi： 1S/C13H12N2O4/c16-11(17)9-15-7-6-14(12(18)13(15)19)8-10-4-2-1-3-5-10/h1-7H,8-9H2,(H,16,17)
• InChI Key： QSMHBLGFAIILMC-UHFFFAOYSA-N
• SMILES： O=C1C(N(CC(=O)O)C=CN1CC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 260.08
• Monoisotopic Mass: 260.08
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 413
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 77.9

Additional information on 2-(4-Benzyl-2,3-dioxo-3,4-dihydropyrazin-1(2H)-yl)acetic acid

Introduction to 2-(4-Benzyl-2,3-dioxo-3,4-dihydropyrazin-1(2H)-yl)acetic Acid (CAS No. 1710674-56-8)

2-(4-Benzyl-2,3-dioxo-3,4-dihydropyrazin-1(2H)-yl)acetic acid is a significant compound in the field of pharmaceutical chemistry, characterized by its intricate molecular structure and potential biological activities. This compound, identified by the CAS number 1710674-56-8, has garnered attention due to its structural uniqueness and the promising applications it holds in medicinal research. The presence of a pyrazinone core appended with an acetic acid moiety makes it a versatile scaffold for drug discovery and development.

The molecular architecture of 2-(4-Benzyl-2,3-dioxo-3,4-dihydropyrazin-1(2H)-yl)acetic acid encompasses several key functional groups that contribute to its reactivity and biological relevance. The pyrazinone ring, a heterocyclic compound with a nitrogen-containing five-membered ring, is known for its role in various pharmacological applications. This ring system is further modified by a benzyl group at the 4-position and a dioxo (C=O) group at the 2-position, which enhances its electronic properties and potential interactions with biological targets.

The acetic acid moiety at the 1-position of the pyrazinone ring introduces a carboxyl group (-COOH), which is a common pharmacophore in drug design. This group not only influences the solubility and metabolic stability of the compound but also provides a site for further chemical modifications. Such modifications can be tailored to enhance specific biological activities or to improve pharmacokinetic properties, making this compound a valuable asset in synthetic chemistry.

In recent years, there has been growing interest in exploring the therapeutic potential of pyrazinone derivatives due to their diverse biological activities. These compounds have been reported to exhibit antimicrobial, anti-inflammatory, antioxidant, and anticancer properties. The structural features of 2-(4-Benzyl-2,3-dioxo-3,4-dihydropyrazin-1(2H)-yl)acetic acid make it a promising candidate for further investigation in these areas.

One of the most compelling aspects of this compound is its potential as an intermediate in the synthesis of more complex pharmaceutical agents. The presence of multiple reactive sites allows for extensive chemical manipulation, enabling researchers to design molecules with tailored properties. For instance, the benzyl group can be easily removed or replaced with other substituents, while the carboxyl group can be esterified or amidated to enhance bioavailability or target specificity.

The pharmacological profile of 2-(4-Benzyl-2,3-dioxo-3,4-dihydropyrazin-1(2H)-yl)acetic acid has been preliminarily explored in several studies. These investigations have highlighted its ability to interact with various biological targets, including enzymes and receptors involved in inflammatory pathways. The compound's structure suggests that it may modulate the activity of key enzymes such as cyclooxygenases (COX) and lipoxygenases (LOX), which are pivotal in mediating inflammatory responses.

Moreover, the dioxo group within the pyrazinone ring may contribute to electron-withdrawing effects that could enhance binding affinity to biological targets. This feature is particularly relevant in designing molecules that require precise interactions with specific binding pockets in proteins or nucleic acids. The acetic acid moiety further complements this by providing a hydrogen bond donor/acceptor capability, which is crucial for stabilizing protein-ligand interactions.

The synthesis of 2-(4-Benzyl-2,3-dioxo-3,4-dihydropyrazin-1(2H)-yl)acetic acid involves multi-step organic reactions that showcase the ingenuity of modern synthetic chemistry. The process typically begins with the preparation of the pyrazinone core through cyclization reactions followed by functionalization steps to introduce the benzyl and dioxo groups. The final step involves attaching the acetic acid moiety through esterification or direct carboxylation techniques.

The scalability and efficiency of these synthetic routes are critical factors that determine the feasibility of producing this compound on an industrial scale. Advances in catalytic methods and green chemistry principles have significantly improved the sustainability and cost-effectiveness of these synthetic processes. Such improvements are essential for ensuring that promising candidates like 2-(4-Benzyl-2,3-dioxo-3,4-dihydropyrazin-1(2H)-yl)acetic acid can be translated into viable therapeutic agents.

In conclusion, 2-(4-Benzyl-2,3-dioxo-3,4-dihydropyrazin-1(2H)-yl)acetic acid represents a fascinating compound with significant potential in pharmaceutical research. Its unique structural features and diverse biological activities make it an attractive scaffold for drug discovery efforts aimed at addressing various therapeutic challenges. As our understanding of molecular interactions continues to evolve, compounds like this will play an increasingly important role in developing innovative treatments for human diseases.